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Compound of Interest

Compound Name: MS48107

Cat. No.: B1193142 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled

receptor 68 (GPR68), a proton-sensing receptor implicated in various physiological and

pathophysiological processes.[1][2][3][4][5] Accurate preparation of a stable, concentrated

stock solution is critical for reliable and reproducible in vitro and in vivo experimental results.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

MS48107 due to its high solubilizing capacity for this compound. This document provides a

detailed protocol for the preparation, storage, and handling of MS48107 stock solutions in

DMSO.

Quantitative Data Summary
A summary of the key quantitative data for MS48107 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 417.44 g/mol

Molecular Formula C₂₃H₂₀FN₅O₂

CAS Number 2375070-79-2

Appearance White to off-white solid

Solubility in DMSO 100 mg/mL (239.56 mM)

Recommended Storage (Powder) -20°C for up to 3 years

Recommended Storage (in DMSO)
-80°C for up to 6 months, -20°C for up to 1

month

Experimental Protocols
Materials

MS48107 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass or polypropylene vials

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Sterile pipette and tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 100 mM MS48107 Stock
Solution
This protocol describes the preparation of a 100 mM stock solution of MS48107 in DMSO.

Calculations can be adjusted accordingly for different desired concentrations.

Safety Precautions: Conduct all steps in a chemical fume hood. Wear appropriate PPE,

including a lab coat, gloves, and safety glasses.

Weighing MS48107:

Tare a sterile vial on a calibrated analytical balance.

Carefully weigh out 41.74 mg of MS48107 powder and transfer it to the vial.

Adding DMSO:

Using a sterile pipette, add 1 mL of anhydrous DMSO to the vial containing the MS48107
powder. This will yield a final concentration of 100 mM.

Note: It is crucial to use newly opened or anhydrous DMSO, as its hygroscopic nature can

significantly impact the solubility of the product.

Dissolution:

Tightly cap the vial and vortex thoroughly for 2-3 minutes.

Visually inspect the solution to ensure all the powder has dissolved.

Sonication (if necessary):

If the compound does not fully dissolve with vortexing, sonicate the vial for 5-10 minutes

until the solution is clear. Gentle warming to 37°C can also aid in dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the 100 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw
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cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Protocol for Preparing Working Solutions
For cell-based assays, the DMSO stock solution must be diluted in culture medium to the

desired final concentration.

Thawing: On the day of the experiment, thaw an aliquot of the MS48107 stock solution at

room temperature.

Dilution:

Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the final desired experimental concentrations.

Important: To avoid cell toxicity, the final concentration of DMSO in the cell culture medium

should be kept low, typically below 0.5%.

Vehicle Control: Always include a vehicle control group in your experiments, which consists

of cells treated with the same final concentration of DMSO as the highest concentration of

MS48107 used.

Mandatory Visualizations
Signaling Pathway of GPR68 Modulation by MS48107
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Preparation

Dissolution

Storage & Use

1. Weigh 41.74 mg
MS48107 Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex
Thoroughly

4. Sonicate
(If Necessary)

 if needed

5. Aliquot into
Single-Use Tubes

6. Store at -80°C
or -20°C

7. Dilute in Medium
for Experiments

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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